
A Comparative Thermal Analysis of Zineb,
Maneb, and Mancozeb Fungicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zinc-ethylenebis(dithiocarbamate)

Cat. No.: B1684293 Get Quote

This guide provides a detailed comparative thermal analysis of three widely used ethylene bis-

dithiocarbamate (EBDC) fungicides: Zineb, Maneb, and Mancozeb. The following sections

present quantitative data on their thermal decomposition, detailed experimental protocols for

thermal analysis, and visual representations of the experimental workflow and decomposition

pathways. This information is intended for researchers, scientists, and professionals in drug

development and environmental safety to understand the thermal stability and degradation

profiles of these compounds.

Comparative Thermal Decomposition Data
The thermal stability and decomposition of Zineb, Maneb, and Mancozeb have been

investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry

(DSC). While experimental conditions can vary between studies, the following tables

summarize the key thermal events and decomposition characteristics reported in the literature.

The decomposition of these fungicides is a multi-stage process involving the evolution of

various gases and the formation of solid residues.

Table 1: Summary of Thermal Decomposition Data for Zineb, Maneb, and Mancozeb
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Fungicide
Analysis
Condition

Decompositio
n Stages

Temperature
Range (°C)

Key
Decompositio
n Products

Zineb Inert Atmosphere

4-step

decomposition

described.[1]

Decomposes at

157°C without

melting.[2]

Ethylenethiourea

(ETU), zinc

sulfide (ZnS),

carbon disulfide

(CS₂).[2]

Maneb Inert Atmosphere

4-step

decomposition

described.[1]

Initial

decomposition

involves both

endothermic and

exothermic

processes.[3]

Ethylenethiourea

(ETU),

manganese

sulfide (MnS),

carbon disulfide

(CS₂).

Mancozeb
Inert Atmosphere

(Pyrolysis)
3 main steps.[1] 20 - 950°C.[4][5]

Carbon disulfide

(CS₂), hydrogen

sulfide (H₂S),

ethylene thiourea

(ETU),

manganese

sulfide (MnS),

zinc sulfide

(ZnS).[1][4][5]

Mancozeb Air (Oxidation) 4 steps.[4] 150 - 950°C.[4]

[5]

Carbon disulfide

(CS₂), sulfur

dioxide (SO₂),

ethylene thiourea

(ETU), zinc

sulfide (ZnS),

manganese

sulfide (MnS),

zinc oxide (ZnO),

manganese

sulfate (MnSO₄),

manganese(III)
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oxide (Mn₃O₄).[4]

[5]

Table 2: Detailed Thermal Decomposition Stages of Mancozeb

Atmosphere Stage
Temperature
Range (°C)

Mass Loss (%)
Description
and Products

Inert 1 80 - 120 ~1
Evaporation of

water.[1]

2 170 - 250 ~24.1

Main

decomposition

with emission of

CS₂ and H₂S,

formation of

ETU, MnS, and

ZnS.[1]

3 250 - 950 -

Further

decomposition

and formation of

final residues.

Air 1 155 - 226 -

Loss of CS₂ and

formation of

ethylene

thiourea, ZnS,

and MnS.[4][5]

2 & 3 226 - 650 -

Oxidation of

metallic sulfides

to ZnO and

MnSO₄.[4][5]

4 650 - 950 -

Oxidation of

MnSO₄ to

Mn₃O₄.[4][5]
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Experimental Protocols
The following are generalized experimental protocols for conducting thermogravimetric analysis

(TGA) and differential scanning calorimetry (DSC) on dithiocarbamate fungicides, based on

methodologies reported in the literature.[1][6]

Thermogravimetric Analysis (TGA)
Objective: To measure the change in mass of the sample as a function of temperature in a

controlled atmosphere.

Apparatus: A thermogravimetric analyzer coupled with a gas analysis system (e.g., mass

spectrometer or FTIR) for evolved gas analysis (EGA).

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the finely ground fungicide sample into a

suitable crucible (e.g., alumina or platinum).

Instrument Setup:

Place the crucible in the TGA furnace.

Purge the system with the desired atmosphere (e.g., high-purity nitrogen for inert

conditions or dry air for oxidative conditions) at a constant flow rate (e.g., 20-100 mL/min).

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30°C).

Heat the sample at a constant rate (e.g., 5-10°C/min) to a final temperature (e.g., 950°C).

Data Analysis: Record the mass loss as a function of temperature. The derivative of the

mass loss curve (DTG) can be used to identify the temperatures of maximum decomposition

rates. Analyze the evolved gases to identify the decomposition products.

Differential Scanning Calorimetry (DSC)
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Objective: To measure the difference in heat flow between the sample and a reference as a

function of temperature.

Apparatus: A differential scanning calorimeter.

Procedure:

Sample Preparation: Accurately weigh 2-5 mg of the fungicide sample into an aluminum

DSC pan. Seal the pan.

Instrument Setup:

Place the sample pan and an empty, sealed reference pan in the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Thermal Program:

Equilibrate the sample at a starting temperature.

Heat the sample at a constant rate (e.g., 10°C/min) over the desired temperature range.

Data Analysis: Record the heat flow as a function of temperature. Endothermic and

exothermic peaks correspond to physical transitions (e.g., melting) and chemical reactions

(e.g., decomposition), respectively.

Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for the comparative thermal

analysis of fungicides.
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Caption: Experimental workflow for comparative thermal analysis.

Decomposition Pathway of Mancozeb (under Air)
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This diagram illustrates the simplified, multi-step thermal decomposition pathway of Mancozeb

in an air atmosphere.

Step 1 (155-226°C)

Steps 2 & 3 (226-650°C)

Step 4 (650-950°C)

Mancozeb

Ethylenethiourea (ETU) Zinc Sulfide (ZnS) Manganese Sulfide (MnS) CS₂ (gas)

Zinc Oxide (ZnO) Manganese Sulfate (MnSO₄)SO₂ (gas)

Manganese(III) Oxide (Mn₃O₄)

Click to download full resolution via product page

Caption: Mancozeb thermal decomposition pathway in air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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